1-[(2-METHYLPHENYL)METHANESULFONYL]-4-PHENYLPIPERAZINE

• IUPAC Name: 1-[(2-methylphenyl)methylsulfonyl]-4-phenylpiperazine
• InChI: InChI=1S/C18H22N2O2S/c1-16-7-5-6-8-17(16)15-23(21,22)20-13-11-19(12-14-20)18-9-3-2-4-10-18/h2-10H,11-15H2,1H3
• InChI Key: NAXHDRFTWJKMBP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CS(=O)(=O)N2CCN(CC2)C3=CC=CC=C3
• Molecular Formula: C18H22N2O2S
• Molecular Weight: 330.4 g/mol

Description

1-[(2-METHYLPHENYL)METHANESULFONYL]-4-PHENYLPIPERAZINE is an organic compound that belongs to the class of piperazine derivatives This compound is characterized by the presence of a piperazine ring substituted with a phenyl group and a methanesulfonyl group attached to a methylphenyl moiety

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-[(2-METHYLPHENYL)METHANESULFONYL]-4-PHENYLPIPERAZINE typically involves the reaction of 1-(2-methylphenyl)methanesulfonyl chloride with 4-phenylpiperazine. The reaction is carried out in the presence of a base such as triethylamine or sodium hydroxide to neutralize the hydrochloric acid formed during the reaction. The reaction is usually conducted in an organic solvent such as dichloromethane or toluene at room temperature or under reflux conditions.

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Purification of the final product is typically achieved through recrystallization or chromatography techniques.

Chemical Reactions Analysis

Types of Reactions: 1-[(2-METHYLPHENYL)METHANESULFONYL]-4-PHENYLPIPERAZINE can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide to form sulfone derivatives.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride to yield corresponding amines.

Substitution: Nucleophilic substitution reactions can occur at the sulfonyl group, leading to the formation of sulfonamide derivatives.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Lithium aluminum hydride in dry ether or sodium borohydride in methanol.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products:

Oxidation: Sulfone derivatives.

Reduction: Amines.

Substitution: Sulfonamide derivatives.

Scientific Research Applications

1-[(2-METHYLPHENYL)METHANESULFONYL]-4-PHENYLPIPERAZINE has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as a catalyst in chemical processes.

Mechanism of Action

The mechanism of action of 1-[(2-METHYLPHENYL)METHANESULFONYL]-4-PHENYLPIPERAZINE involves its interaction with specific molecular targets and pathways. The compound may act by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways can vary depending on the specific application and biological context.

Comparison with Similar Compounds

Methanesulfonic acid: A simpler sulfonic acid derivative with similar sulfonyl functional groups.

4-Methylbenzylsulfonyl chloride: A related compound with a similar methanesulfonyl group but different substituents.

Sulfonamide derivatives: Compounds with sulfonamide functional groups that exhibit similar chemical reactivity.

Uniqueness: 1-[(2-METHYLPHENYL)METHANESULFONYL]-4-PHENYLPIPERAZINE is unique due to its specific combination of a piperazine ring, phenyl group, and methanesulfonyl group. This unique structure imparts distinct chemical and biological properties, making it valuable for various research applications.